2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide

• Molecular Formula: C10H9ClN4OS2
• Molecular Weight: 300.8 g/mol
• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide
• InChI: InChI=1S/C10H9ClN4OS2/c11-6-2-1-3-7(4-6)13-8(16)5-17-10-15-14-9(12)18-10/h1-4H,5H2,(H2,12,14)(H,13,16)
• InChI Key: VWDFAORHHMNAKR-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)NC(=O)CSC2=NN=C(S2)N
• solubility: 27.9 [ug/mL]

Description

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as ACT-246475 and has been studied extensively for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of ACT-246475 is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in various biological processes. The compound has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain, and the inhibition of COX-2 has been shown to have anti-inflammatory and analgesic effects.
Biochemical and physiological effects:
ACT-246475 has been found to have a wide range of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells. It has also been found to have antiviral activity against various viruses, including influenza virus and hepatitis C virus. In addition, the compound has been found to have anti-inflammatory and analgesic effects, which may be useful in the treatment of inflammatory disorders and pain.

Advantages and Limitations for Lab Experiments

ACT-246475 has several advantages for use in laboratory experiments. The compound is relatively easy to synthesize, and it has been extensively studied for its biological activities and potential applications. However, there are also some limitations to the use of ACT-246475 in laboratory experiments. The compound has been found to have low solubility in water, which may limit its use in certain experiments. In addition, the compound has not been extensively studied for its toxicity and safety profile, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of ACT-246475. One area of research is the development of new analogs of the compound that may have improved biological activities and properties. Another area of research is the study of the compound's potential use in the treatment of various diseases, including cancer, viral infections, and inflammatory disorders. Finally, the safety and toxicity profile of the compound needs to be further studied to determine its potential for use in clinical applications.

Synthesis Methods

The synthesis of ACT-246475 involves a multi-step process that includes the reaction of 2-amino-1,3,4-thiadiazole with thionyl chloride to form 5-chloro-2-amino-1,3,4-thiadiazole. This intermediate is then reacted with 3-chlorobenzoyl chloride to form 2-(5-chloro-2-amino-1,3,4-thiadiazol-2-ylthio)-N-(3-chlorophenyl)acetamide. Finally, the compound is treated with sodium hydroxide to yield the final product, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide.

Scientific Research Applications

ACT-246475 has been extensively studied for its potential applications in various fields of scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The compound has also been studied for its potential use as a therapeutic agent in the treatment of various diseases, including cancer, viral infections, and inflammatory disorders.